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Compound of Interest

Compound Name: Calcium bromate

Cat. No.: B156135 Get Quote

This technical guide provides a comprehensive overview of the solubility of calcium bromate,

Ca(BrO₃)₂, in aqueous solutions. Designed for researchers, scientists, and professionals in

drug development, this document compiles essential quantitative data, detailed experimental

protocols, and visual representations of the underlying chemical processes.

Quantitative Solubility Data
The solubility of calcium bromate monohydrate in water has been determined across a wide

range of temperatures. The data reveals that the solubility is relatively low and nearly constant

at sub-zero to cool temperatures, and it gradually increases as the temperature rises.[1][2] The

common ion effect has also been observed, with the addition of calcium chloride leading to a

decrease in the solubility of calcium bromate.[1][2]

For clarity and comparative analysis, the following table summarizes the solubility of calcium
bromate monohydrate at various temperatures.
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Temperature (°C)
Solubility ( g/100 g of
water)

Molar Concentration
(mol/L)

-20 18.2 0.58

-10 18.4 0.59

0 18.7 0.60

10 19.4 0.62

20 22.8 0.73

25 25.0 0.80

40 30.8 0.98

60 40.2 1.28

80 50.1 1.60

100 60.5 1.93

Data sourced from Stenger, Van Effen, & Walker (2001).[1]

Experimental Protocols for Solubility Determination
The determination of the aqueous solubility of calcium bromate involves a meticulous

experimental procedure to ensure accuracy and reproducibility. The following protocol is based

on established methodologies for sparingly soluble salts.[3][4][5]

Objective: To determine the solubility of calcium bromate in water at a specific temperature.

Materials:

Calcium bromate monohydrate (Ca(BrO₃)₂·H₂O)

Deionized water

Constant-temperature water bath or incubator

Stirring apparatus (magnetic stirrer and stir bars)
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Filtration apparatus (e.g., syringe filters with a pore size of 0.45 µm or less)

Calibrated thermometer

Analytical balance

Volumetric flasks and pipettes

Appropriate analytical instrumentation for determining bromate or calcium concentration

(e.g., ion chromatograph, spectrophotometer, or titration setup).

Procedure:

Preparation of Saturated Solution:

An excess amount of calcium bromate monohydrate is added to a known volume of

deionized water in a sealed container. This ensures that the solution becomes saturated

and that solid calcium bromate remains in equilibrium with the dissolved ions.

The container is placed in a constant-temperature water bath set to the desired

temperature.

The solution is continuously stirred to facilitate the dissolution process and reach

equilibrium. The equilibration time can vary, but several hours to a day is typical to ensure

saturation.

Sample Collection and Filtration:

Once equilibrium is reached, stirring is stopped, and the excess solid is allowed to settle.

A sample of the supernatant (the clear liquid above the solid) is carefully withdrawn using

a pipette. To prevent temperature changes that could affect solubility, the sampling and

filtration should be performed at the same temperature as the equilibration.

The collected sample is immediately filtered through a fine-pore filter to remove any

undissolved solid particles. This step is critical as any solid carryover will lead to

erroneously high solubility values.
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Analysis of the Saturated Solution:

A precisely measured volume of the clear, filtered saturated solution is taken for analysis.

The concentration of either the calcium ions (Ca²⁺) or the bromate ions (BrO₃⁻) in the

filtrate is determined using a suitable analytical method. Common techniques include:

Ion Chromatography: A highly sensitive method for the direct determination of bromate

concentration.[6][7][8]

Spectrophotometry: Involves a color-forming reaction with a reagent like fuchsin, where

the absorbance is proportional to the bromate concentration.[9]

Titration: Iodometric titration is a classic method where bromate ions react with excess

iodide in an acidic solution to produce iodine, which is then titrated with a standard

thiosulfate solution.

Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP)

Spectroscopy: Can be used to determine the concentration of calcium ions.

Calculation of Solubility:

From the experimentally determined concentration of either Ca²⁺ or BrO₃⁻, the molar

solubility (S) of calcium bromate can be calculated based on the stoichiometry of the

dissolution reaction: Ca(BrO₃)₂(s) ⇌ Ca²⁺(aq) + 2BrO₃⁻(aq)

If the bromate concentration ([BrO₃⁻]) is measured, then S = [BrO₃⁻] / 2.

If the calcium concentration ([Ca²⁺]) is measured, then S = [Ca²⁺].

The solubility can then be expressed in various units, such as moles per liter (mol/L) or

grams per 100 grams of water.

Visualizing Key Processes
To better understand the experimental and chemical principles, the following diagrams have

been generated.
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Caption: Experimental workflow for determining the solubility of calcium bromate.
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Caption: Dissociation equilibrium of calcium bromate in an aqueous solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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